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Compound of Interest

Compound Name: Atto 635 NHS ester

Cat. No.: B1257154

Get Quote

Introduction: The Red-Diode Workhorse
In the crowded landscape of flow cytometry fluorophores, Atto 635 occupies a critical niche.

Designed to be maximally excited by the 633 nm (HeNe) and 635 nm (Red Diode) lasers, it

offers a small-molecule alternative to the bulky Allophycocyanin (APC) protein complex.

Unlike APC (~105 kDa), Atto 635 is a compact organic dye. This structural difference is not

merely academic; it allows for higher dye-to-protein ratios (DOL) without steric hindrance,

making it superior for intracellular staining and labeling small ligands or peptides where APC

would disrupt the target's biological function.
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Property Value Notes

Excitation Max ~633 - 635 nm
Matches Red Diode/HeNe

lasers perfectly.

Emission Max ~652 - 659 nm

Detectable in standard

APC/Cy5 channels (e.g.,

660/20 BP).

Extinction Coeff.[1][2] (

)

~130,000

*

High absorptivity for bright

signal.

Fluorescence Lifetime ~3.3 ns
Long lifetime allows for time-

gated background reduction.

Structure Carbopyronine derivative

Rigid structure confers high

photostability and ozone

resistance.

Solubility
Moderate (DMF/DMSO

required)

Zwitterionic character improves

aqueous compatibility after

labeling.

*Note: Exact

may vary slightly by batch; always refer to the specific lot Certificate of Analysis.

Mechanism of Action: NHS Ester Chemistry
The N-hydroxysuccinimide (NHS) ester is the gold standard for amine conjugation. It targets

primary amines (

) found on:

Lysine residues (Side chain

-amine).

N-terminus of the protein (if unblocked).
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The Stability Paradox
The NHS ester reaction is a race against time. The ester is susceptible to hydrolysis, where

water attacks the carbonyl group instead of the amine, rendering the dye non-reactive.

pH 7.0: Hydrolysis half-life is ~4-5 hours.

pH 8.6: Hydrolysis half-life drops to ~10 minutes.

Expert Insight: While higher pH accelerates the desired conjugation (by deprotonating the

lysine amine), it drastically accelerates hydrolysis. The "Sweet Spot" for Atto 635 NHS labeling

is pH 8.3, balancing reactivity with reagent stability.

Chemical Workflow Diagram
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Caption: The kinetic competition between amine conjugation (Green path) and hydrolysis (Red

dashed path). pH control is the governing variable.

Protocol 1: Antibody Bioconjugation
Objective: Label 100

g of IgG antibody with Atto 635 NHS ester.

Reagents Required[5][6]
Atto 635 NHS Ester: Store at -20°C, desiccated.

Anhydrous DMSO or DMF: High quality (amine-free).
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Reaction Buffer: 0.1 M Sodium Bicarbonate (

), pH 8.3.

Purification: Sephadex G-25 desalting column (e.g., PD-10 or Zeba Spin).

Step-by-Step Methodology
Phase A: Protein Preparation (Critical)

Buffer Exchange: If the antibody is in Tris or contains Sodium Azide, you must dialyze or

desalt it into PBS or Bicarbonate buffer.

Why? Tris contains primary amines that will scavenge the dye. Azide inhibits conjugation

efficiency.

Concentration Adjustment: Adjust protein to 1–5 mg/mL.

Why? Low concentrations (<1 mg/mL) favor hydrolysis over conjugation due to solvent

accessibility.

pH Adjustment: Add 1/10th volume of 1 M Sodium Bicarbonate (pH 9.0) to the protein

solution to raise the final pH to ~8.3.

Phase B: The Reaction
Dye Solubilization: Dissolve 1 mg Atto 635 NHS ester in 100

L anhydrous DMSO (10 mg/mL).

Caution: Do this immediately before use.[3] Do not store this stock.

Molar Excess Calculation: For IgG (150 kDa), aim for a Dye-to-Protein molar ratio of 10:1 to

20:1.

Calculation: To label 100

g IgG:
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Incubation: Add the calculated dye volume to the protein. Vortex gently. Incubate for 1 hour

at Room Temperature (RT) in the dark.

Optimization: Constant gentle agitation (rocker) is preferred over static incubation.

Phase C: Purification & Validation
Quenching (Optional): Add 10

L of 1 M Tris (pH 8.0) to stop the reaction.

Desalting: Pass the reaction mixture through a Sephadex G-25 column equilibrated with

PBS. Collect the first colored band (the conjugate). The slower band is free dye.

Degree of Labeling (DOL) Calculation: Measure Absorbance at 280 nm (

) and 635 nm (

).

CF280 (Correction Factor): Typically ~0.06 - 0.08 for Atto 635 (check datasheet).

Target DOL: 2–4 dyes per antibody for Flow Cytometry.

Protocol 2: Flow Cytometry Staining
Objective: Surface staining of PBMCs using Atto 635-conjugated antibody.

Experimental Workflow Diagram
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Caption: Optimized staining workflow. Viability staining precedes blocking to prevent non-

specific binding of the viability dye to the blocking antibodies.
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Procedure
Cell Prep: Aliquot

cells per tube. Wash with Stain Buffer (PBS + 2% FBS).

Fc Blocking: Resuspend cells in 50

L Stain Buffer + Fc Block (e.g., anti-CD16/32). Incubate 10 min at 4°C.

Staining: Add the titrated Atto 635-conjugated antibody directly to the blocking solution.

Note: Do not wash off the Fc block.

Concentration: Typically 0.1 - 0.5

g per test (determined by titration).

Incubation: 30 minutes at 4°C in the dark.

Wash: Add 2 mL Stain Buffer. Centrifuge (300-400 x g, 5 min). Repeat.

Analysis: Resuspend in 300

L Stain Buffer. Acquire on a flow cytometer equipped with a Red Laser (633/640 nm) and
660/20 nm bandpass filter.
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Issue Probable Cause Corrective Action

Weak Signal Hydrolyzed NHS ester
Use fresh anhydrous DMSO.

Ensure buffer pH is >8.0.

Weak Signal Low DOL

Increase Dye:Protein molar

ratio during conjugation (try

20:1 or 30:1).

High Background Over-labeling (DOL > 6)
Hydrophobic aggregation of

dye. Reduce molar ratio.

High Background Free dye contamination
Re-purify using a longer

desalting column or dialysis.

Precipitation Dye aggregation

Atto 635 is zwitterionic but can

aggregate at high conc. Keep

stocks <10 mg/mL.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: High-Fidelity Immunophenotyping with
Atto 635 NHS Ester]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1257154/docs#application-note-high-fidelity-
immunophenotyping-with-atto-635-nhs-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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